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Compound of Interest

Compound Name: 4-Phenylcyclohexene

Cat. No.: B1218791 Get Quote

An In-depth Technical Guide to 4-Phenylcyclohexene

Chemical Identity and Synonyms
4-Phenylcyclohexene is an organic compound characterized by a cyclohexene ring

substituted with a phenyl group at the fourth position.[1] Its formal IUPAC name is cyclohex-3-

en-1-ylbenzene.[1][2] This compound is a notable volatile organic compound (VOC) and is

recognized as a primary contributor to the "new carpet smell."[1][3][4] It is formed as an

unintentional byproduct during the manufacturing of styrene-butadiene latex, which is used in

carpet backings and adhesives.[1][3][4]

Synonyms:

4-Phenyl-1-cyclohexene[2]

3-Cyclohexen-1-ylbenzene[2]

Benzene, 3-cyclohexen-1-yl-[2][5]

(3-Cyclohexenyl)benzene[6]

4-phenylcyclohexen[6]

cyclohex-3-en-1-ylbenzene[2][6]
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1,2,3,6-Tetrahydro-1,1'-biphenyl[2]

Physicochemical and Toxicological Data
The properties of 4-Phenylcyclohexene are summarized in the tables below, providing key

data for researchers and drug development professionals.

Physical and Chemical Properties
Property Value Reference(s)

Molecular Formula C₁₂H₁₄ [1][2][5][7]

Molecular Weight 158.24 g/mol [1][2][6]

CAS Number 4994-16-5 [1][2][5]

Appearance
Colorless to light yellow

liquid/oil
[1][6]

Density ~0.97 g/cm³ [1][6]

Boiling Point 235 °C [1][6]

Melting Point -14 °C [6]

Solubility

Slightly soluble in water;

soluble in chloroform and

methanol.

[1][6]

Refractive Index n20/D 1.539-1.545 [6]

Spectroscopic Data
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Technique Data Reference(s)

Mass Spectrometry (MS)
Molecular Ion Peak (M⁺) at

m/z 158.
[1][2]

¹³C NMR Spectra available. [2]

¹H NMR Spectra available.

Infrared (IR) Spectroscopy
Vapor phase IR spectra

available.
[2]

Toxicological and Exposure Data
Parameter Value/Information Reference(s)

GHS Classification
Acute toxicity, oral (Category

4)
[2]

Hazard Statement H302: Harmful if swallowed [2]

Inhalation Toxicity (Mice)

No treatment-related effects

observed at 0, 7, 18, or 71

ppm over a 2-week study.

[8]

Odor Threshold ~6.5 µg/m³ or 1 ppb [3][4]

FDA Cumulative Estimated

Daily Intake
0.016 µg/kg bw/d [2]

Carpet Emission Criteria ≤ 27 µg/m³ after 14 days [3][4]

Indoor Air Quality Standard

(ANSI/ASHRAE)
2.5 µg/m³ [3]

Experimental Protocols
Synthesis of 4-Phenylcyclohexene via Diels-Alder
Reaction
4-Phenylcyclohexene is a product of the Diels-Alder reaction between styrene (the

dienophile) and 1,3-butadiene (the diene). While it is often an industrial byproduct, this reaction
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can be adapted for laboratory synthesis.

Materials:

Styrene

1,3-Butadiene (liquefied or generated in situ)

High-pressure reaction vessel (autoclave)

Solvent (e.g., toluene)

Drying agent (e.g., anhydrous magnesium sulfate)

Distillation apparatus

Procedure:

Ensure the reaction vessel is clean, dry, and rated for the required pressure and

temperature.

Add styrene and the chosen solvent to the reaction vessel.

Cool the vessel and introduce a molar excess of liquefied 1,3-butadiene.

Seal the reaction vessel and heat to the desired temperature (typically 100-150 °C). The

reaction is usually carried out for several hours.

Monitor the reaction progress using an appropriate analytical technique such as Gas

Chromatography (GC).

Once the reaction is complete, cool the vessel to room temperature and carefully vent any

excess butadiene.

Transfer the reaction mixture and wash with water to remove any water-soluble impurities.

Dry the organic layer over anhydrous magnesium sulfate and filter.

Remove the solvent under reduced pressure.
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Purify the crude product by vacuum distillation to obtain 4-Phenylcyclohexene.

Analysis by Gas Chromatography-Mass Spectrometry
(GC-MS)
This protocol provides a general guideline for the detection and quantification of 4-
Phenylcyclohexene in various matrices.

Instrumentation:

Gas Chromatograph coupled to a Mass Spectrometer (GC-MS)

Capillary Column: A non-polar column such as a DB-5MS (30 m x 0.25 mm, 0.25 µm film

thickness) is suitable.[9]

Sample Preparation:

For liquid samples, perform a solvent extraction using a non-polar solvent like hexane or

dichloromethane if the matrix is aqueous.

For air samples, use thermal desorption tubes packed with a suitable sorbent.

Ensure the final sample is dissolved in a volatile organic solvent.[10] The concentration

should be adjusted to fall within the linear range of the instrument, typically around 10 µg/mL

for a 1 µL injection.[10]

GC-MS Parameters:

Injection Volume: 1 µL

Injector Temperature: 250-280 °C

Injection Mode: Splitless

Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.[11]

Oven Temperature Program:
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Initial temperature: 50-70 °C, hold for 1-2 minutes.

Ramp: Increase temperature at a rate of 10-15 °C/min to 280 °C.

Final hold: Hold at 280 °C for 5-10 minutes.

MS Transfer Line Temperature: 280 °C

Ion Source Temperature: 200-230 °C

Ionization Mode: Electron Ionization (EI) at 70 eV.[11]

Scan Range: m/z 40-400

Data Analysis:

Identify 4-Phenylcyclohexene by its retention time and the presence of the characteristic

molecular ion at m/z 158 and other fragment ions.[1][2]

Quantify using a calibration curve prepared from certified reference standards.

Inhalation Toxicity Study in Mice
The following protocol is based on a 2-week inhalation and neurotoxicity study conducted in

Swiss-Webster mice.[8]

Animals:

Swiss-Webster mice.

Group-caged by sex, with individual housing during exposure.[12]

Exposure Protocol:

Divide animals into four groups (e.g., 40 mice per group).[8]

Expose the groups to 4-Phenylcyclohexene vapor at target concentrations of 0 (control), 7,

18, and 71 ppm.[8]
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Conduct exposures for 6 hours per day for 9 consecutive days.[8]

House animals under standard conditions (22 ± 3 °C, 30-70% humidity, 12h light/dark cycle)

before and after exposure.[12] Food should be withheld during the exposure period.[12]

Data Collection and Analysis:

Monitor animals for clinical signs of toxicity daily.

Record body weights before, during, and after the exposure period.

Perform a battery of neurological tests to assess motor activity and other functions.

At the end of the study, perform a complete necropsy.

Conduct histopathological examinations of a wide range of tissues, with a focus on the brain

and spinal cord for neurotoxicity assessment.[8]

Analyze the data for treatment-related effects by comparing the exposed groups to the

control group. In the cited study, no treatment-related effects were observed.[8]

Pathways and Relationships
Industrial Byproduct and Indoor Air Contaminant
4-Phenylcyclohexene is not typically manufactured intentionally but arises from the

dimerization of styrene and butadiene, which are monomers in the production of SBR latex.

This relationship is a key aspect of its presence as an indoor air contaminant.

Caption: Formation of 4-PCH as a byproduct and its pathway to indoor air.

Role as a Precursor in Clandestine Synthesis
While 4-phenylcyclohexene itself is not a controlled substance, its isomer, 1-

phenylcyclohexene, is a known precursor in the synthesis of phencyclidine (PCP), a

dissociative anesthetic.[1] The Ritter reaction is a key step in this synthetic route.

Caption: Synthesis pathway of PCP from the isomer 1-phenylcyclohexene.
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Proposed Metabolic Pathway of Phenylcyclohexene
Limited data exists for the specific metabolism of 4-phenylcyclohexene. However, studies on

the related isomer 1-phenylcyclohexene in rats indicate that the compound is extensively

metabolized.[13] The primary routes of metabolism are likely oxidation and conjugation to

facilitate excretion.

Caption: General metabolic pathway of phenylcyclohexene based on its isomer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [IUPAC name and synonyms for 4-Phenylcyclohexene].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1218791#iupac-name-and-synonyms-for-4-
phenylcyclohexene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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